5-(Pyridin-3-ylmethyl)hexahydro-1H-pyrrolo[3,4-c]pyridin-4(2H)-one
CAS No.:
Cat. No.: VC13663632
Molecular Formula: C13H17N3O
Molecular Weight: 231.29 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C13H17N3O |
|---|---|
| Molecular Weight | 231.29 g/mol |
| IUPAC Name | 5-(pyridin-3-ylmethyl)-2,3,3a,6,7,7a-hexahydro-1H-pyrrolo[3,4-c]pyridin-4-one |
| Standard InChI | InChI=1S/C13H17N3O/c17-13-12-8-15-7-11(12)3-5-16(13)9-10-2-1-4-14-6-10/h1-2,4,6,11-12,15H,3,5,7-9H2 |
| Standard InChI Key | OHBHGWOEMZEWRN-UHFFFAOYSA-N |
| SMILES | C1CN(C(=O)C2C1CNC2)CC3=CN=CC=C3 |
| Canonical SMILES | C1CN(C(=O)C2C1CNC2)CC3=CN=CC=C3 |
Introduction
5-(Pyridin-3-ylmethyl)hexahydro-1H-pyrrolo[3,4-c]pyridin-4(2H)-one is a complex organic compound belonging to the class of pyrrolopyridines. These compounds are characterized by their fused pyrrole and pyridine rings, which confer unique structural features that may lead to specific biological activities. This compound is of interest in medicinal chemistry, particularly in the development of pharmaceuticals.
Synthesis Methods
The synthesis of 5-(Pyridin-3-ylmethyl)hexahydro-1H-pyrrolo[3,4-c]pyridin-4(2H)-one typically involves multiple steps, including cyclization reactions. These reactions often require specific solvents or catalysts to optimize yield and selectivity. The detailed synthesis pathway is not explicitly mentioned in the available search results but generally involves careful control of reaction conditions.
Related Compounds and Research
Related compounds, such as cis-2-Acetyl-3a-fluoro-5-(pyridin-3-ylmethyl)hexahydro-1H-pyrrolo[3,4-c]pyridin-4(2H)-one, have been studied for their potential in medicinal chemistry. These compounds are explored for their unique structural features and potential biological activities. Additionally, other pyrrolopyridine derivatives have shown promising analgesic and sedative properties .
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